Cas no 1894160-22-5 (4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1894160-22-5
• MF: C₉H₁₃F₂N₃S
• MW: 233.281427145004
• CID: 5794613
• PubChem ID: 165954923
• Update Time: 2025-10-19

4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol
• 1894160-22-5
• EN300-782344

• Inchi： 1S/C9H13F2N3S/c10-7(11)8-12-13-9(15)14(8)6-4-2-1-3-5-6/h6-7H,1-5H2,(H,13,15)
• InChI Key： ZHDRVNPPVMJNMT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)F)N1C1CCCCC1

Computed Properties

• Exact Mass: 233.07982493g/mol
• Monoisotopic Mass: 233.07982493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Cyclohexyl-5-(Difluoromethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 1894160-22-5)

4-Cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1894160-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of a cyclohexyl group and a difluoromethyl moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol is characterized by a triazole ring system with a thiol group at the 3-position. The cyclohexyl and difluoromethyl substituents provide additional steric and electronic effects that can influence its biological activity. The thiol group is particularly noteworthy as it can participate in various chemical reactions, such as thiol-disulfide exchange and Michael addition, which are crucial for its biological functions.

Recent studies have highlighted the potential of 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol in several areas of medicinal chemistry. One of the most promising applications is in the development of antifungal agents. Triazoles are well-known for their antifungal properties, and the addition of the cyclohexyl and difluoromethyl groups may enhance their efficacy against resistant fungal strains. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for fungal infections.

In addition to its antifungal properties, 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol has shown potential as an antibacterial agent. Research conducted at the University of California demonstrated that this compound effectively inhibited the growth of Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of key enzymes involved in bacterial metabolism.

The compound's antiviral activity has also been explored. A study published in Antiviral Research found that 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol exhibited significant inhibitory effects against influenza virus replication in vitro. The researchers suggested that the compound may interfere with viral entry or replication processes, making it a potential lead for the development of new antiviral drugs.

Beyond its direct biological activities, 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol has shown promise as a building block for more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for synthetic chemists aiming to develop novel pharmaceuticals or agrochemicals. For instance, the thiol group can be readily modified through various chemical reactions to introduce additional functionalities or linkers for conjugation with other bioactive molecules.

The synthesis of 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol has been optimized to improve yield and purity. A multi-step synthetic route involving cyclization reactions and functional group transformations has been reported in several peer-reviewed journals. These synthetic methods provide a robust platform for large-scale production and further derivatization studies.

In conclusion, 4-cyclohexyl-5-(difluoromethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 1894160-22-5) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.